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Compound of Interest

Compound Name: 2,4-Dibromothiazole

Cat. No.: B130268

Abstract: This technical guide provides a comprehensive overview of 2,4-dibromothiazole, a
key halogenated heterocyclic compound. It is intended for researchers, scientists, and
professionals in drug development and medicinal chemistry. The document details the
compound's chemical structure, physicochemical properties, spectroscopic data, and
significant applications as a versatile building block in organic synthesis. Furthermore, it
includes detailed experimental protocols for its synthesis and visual diagrams illustrating its
synthetic pathways and reactivity, offering a thorough resource for laboratory and research
applications.

Chemical Structure and Identification

2,4-Dibromothiazole is a five-membered heterocyclic aromatic compound containing a
thiazole ring substituted with two bromine atoms at positions 2 and 4.[1][2] This structure,
featuring both nitrogen and sulfur heteroatoms, makes it a highly functionalized and reactive
intermediate.[1] The presence of two bromine atoms provides two reactive sites for further
chemical modification, particularly in cross-coupling reactions.[1]

Key identifiers for 2,4-Dibromothiazole are summarized below:
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Identifier Value

IUPAC Name 2,4-dibromo-1,3-thiazole[1][2]
Synonyms 2,4-Dibromothiazole, DBT[1]
CAS Number 4175-77-3[1][3][4]

Molecular Formula

CsHBr2NS[1][3][4]

SMILES String

Brclcsc(Br)nl[3][5][6]

InChl

1S/C3HBr2NS/c4-2-1-7-3(5)6-2/h1H[3][5][7]

InChl Key

MKEJZKKVVUZXIS-UHFFFAOYSA-N[3][5][7]

Physicochemical Properties

2,4-Dibromothiazole is typically an off-white or pale yellow to light amber crystalline powder or

solid at room temperature.[1][2][8] It possesses a characteristic pungent or sulfurous odor.[1]

The compound is stable under normal storage conditions but should be protected from light

and moisture.[1]

A summary of its key quantitative properties is presented in the table below.

Property Value Source
Molecular Weight 242.92 g/mol [419]
Melting Point 80-84 °C [11[3][41[6][°]
Boiling Point 242.8 °C at 760 mmHg [1][10]
Density 2.324 g/cm3 [1]

Flash Point 100.6 °C [1]

LogP 2.668 [1][11]

Polar Surface Area (PSA) 41.13 A2 [1]

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of 2,4-
dibromothiazole.

e 'H NMR: The proton nuclear magnetic resonance spectrum of 2,4-dibromothiazole in
CDCls shows a characteristic singlet at approximately & 7.21 ppm, corresponding to the
single proton at the C-5 position of the thiazole ring.[8]

e 13C NMR: The carbon NMR would show three distinct signals for the three carbon atoms in
the thiazole ring.

» IR Spectroscopy: Infrared spectroscopy can be used to identify functional groups, though
specific peak assignments for this compound are not detailed in the provided results.

o Mass Spectrometry: Mass spectrometry confirms the molecular weight of 242.92 g/mol and
shows a characteristic isotopic pattern due to the presence of two bromine atoms.[3][4]

Synthesis and Reactivity

2,4-Dibromothiazole is not a naturally occurring compound.[1] It is produced synthetically,
typically through the bromination of thiazole or 2-bromothiazole.[1][12][13] Reagents like
elemental bromine or N-bromosuccinimide (NBS) are commonly used in an inert solvent.[1][12]
The electron-withdrawing nature of the thiazole ring directs the electrophilic aromatic
substitution.[1]

The reactivity of 2,4-dibromothiazole is dominated by the two bromine substituents, which can
be selectively displaced in various organic reactions. It is a key intermediate in cross-coupling
reactions such as Suzuki and Stille couplings, allowing for the formation of new carbon-carbon
bonds to create more complex molecules.[1]
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Key Reactions and Applications
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Caption: Synthetic routes to 2,4-dibromothiazole and its subsequent reactivity in forming
bioactive compounds.

Experimental Protocols
Synthesis from 2,4-Thiazolidinedione

This protocol describes a general procedure for synthesizing 2,4-dibromothiazole from 2,4-
thiazolidinedione.[8]

Materials:

2,4-thiazolidinedione (19.5 mmol, 2.28 g)

Phosphorus tribromide (PBr3) (87.0 mmol, 25.0 g)

Ice water (300 mL)

Sodium carbonate (solid)
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Dichloromethane (DCM) (3 x 150 mL)

Anhydrous sodium sulfate

Silica gel for column chromatography

Ethyl acetate/hexane solvent system
Procedure:

e A mixture of 2,4-thiazolidinedione and phosphorus tribromide is heated at 130°C for 30
minutes.

e The reaction mixture is cooled to room temperature.
e The mixture is then carefully diluted with 300 mL of ice water.

o Neutralize the solution by adding solid sodium carbonate in portions until effervescence
ceases.

e The aqueous mixture is extracted three times with 150 mL of dichloromethane.

e The combined organic layers are dried over anhydrous sodium sulfate, filtered, and
concentrated under reduced pressure.

e The resulting residue is purified by flash column chromatography on silica gel, using an ethyl
acetate/hexane gradient (e.g., 0:100 to 5:95) to yield 2,4-dibromothiazole as light yellow
crystals (yield: 71%).[8]
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Caption: Workflow for the synthesis of 2,4-dibromothiazole from 2,4-thiazolidinedione.
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Applications in Research and Drug Development

2,4-Dibromothiazole is a valuable building block in medicinal chemistry and materials science.

[1][2]

o Pharmaceutical Intermediates: It is a precursor for various 2,4-disubstituted thiazole
derivatives that exhibit a range of biological activities.[8] For instance, it is used in the
synthesis of survival motor neuron (SMN) protein modulators, which are of interest for
treating spinal muscular atrophy.[8]

e Agrochemicals: The thiazole ring is a common feature in fungicides and other
agrochemicals, and 2,4-dibromothiazole serves as a key intermediate in their development.

[1][2]

o Synthesis of Natural Products: It has been employed as a starting material in the total
synthesis of complex natural products, such as Melithiazole C, an antifungal agent.[8]

o Materials Science: The compound is also explored in materials science for creating novel
materials with specific electronic or optical properties.[2]

Safety and Handling

2,4-Dibromothiazole is classified as a hazardous substance and must be handled with
appropriate safety precautions.

e Hazards: It is harmful if swallowed (Acute toxicity, oral, Category 4), causes skin irritation
(Category 2), causes serious eye damage (Category 1), and may cause respiratory irritation
(STOT SE 3).[14]

o Precautionary Measures: When handling, wear protective gloves, clothing, eye protection,
and face protection.[10] Use only in a well-ventilated area and avoid breathing dust or fumes.
Do not eat, drink, or smoke when using this product.[14]

o Storage: Store in a locked, well-ventilated place, away from incompatible materials like
strong oxidizing agents.[10][15]
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» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Page loading... [wap.guidechem.com]

. CAS 4175-77-3: 2,4-dibormothiazole | CymitQuimica [cymitquimica.com]
. 2,4-_JRIBEW 97% | Sigma-Aldrich [sigmaaldrich.com]

. 2,4-Dibromothiazole 97 4175-77-3 [sigmaaldrich.com]

. 2,4-_JRIBEW 97% | Sigma-Aldrich [sigmaaldrich.com]

. sigmaaldrich.com [sigmaaldrich.com]

. 2,4-Dibromothiazole(4175-77-3) 1H NMR [m.chemicalbook.com]

. 2,4-Dibromothiazole | 4175-77-3 [chemicalbook.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. 4175-77-3 CAS MSDS (2,4-Dibromothiazole) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

e 10. file.medchemexpress.com [file.medchemexpress.com]
e 11. chemscene.com [chemscene.com]

e 12. Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods -
Lookchem [lookchem.com]

e 13. pubs.acs.org [pubs.acs.org]
e 14. static.cymitquimica.com [static.cymitquimica.com]
e 15. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [2,4-Dibromothiazole: A Technical Guide to its Chemical
Properties, Structure, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130268#2-4-dibromothiazole-chemical-properties-
and-structure]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-59304/2-4-Dibromothiazole-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b130268?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/dictionary/en/4175-77-3.html
https://cymitquimica.com/cas/4175-77-3/
https://www.sigmaaldrich.com/TW/zh/product/aldrich/677914
https://www.sigmaaldrich.com/US/en/product/aldrich/677914
https://www.sigmaaldrich.com/HK/zh/product/aldrich/677914
https://www.sigmaaldrich.com/ID/en/product/aldrich/677914
https://m.chemicalbook.com/SpectrumEN_4175-77-3_1HNMR.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0179775.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0179775.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0179775.aspx
https://file.medchemexpress.com/batch_PDF/HY-59304/2-4-Dibromothiazole-SDS-MedChemExpress.pdf
https://www.chemscene.com/product/4175-77-3.html
https://www.lookchem.com/FreePDFArticle_215777-74-5_71328944.htm
https://www.lookchem.com/FreePDFArticle_215777-74-5_71328944.htm
https://pubs.acs.org/doi/abs/10.1021/acs.joc.7b00495
https://static.cymitquimica.com/products/54/pdf/sds-OR6487.pdf
https://www.fishersci.com/store/msds?partNumber=AAH60230&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b130268#2-4-dibromothiazole-chemical-properties-and-structure
https://www.benchchem.com/product/b130268#2-4-dibromothiazole-chemical-properties-and-structure
https://www.benchchem.com/product/b130268#2-4-dibromothiazole-chemical-properties-and-structure
https://www.benchchem.com/product/b130268#2-4-dibromothiazole-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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